Cas no 1049468-86-1 (2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• CAS No: 1049468-86-1
• MF: C₂₁H₂₆ClN₃O₂
• MW: 387.903044223785
• CID: 6315925
• PubChem ID: 42266756
• Update Time: 2025-05-26

2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• AKOS024504179
• F5264-0342
• 2-(4-chlorophenyl)-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)acetamide
• 1049468-86-1
• VU0493674-1
• 2-(4-chlorophenyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]acetamide

• Inchi： 1S/C21H26ClN3O2/c1-27-20-5-3-2-4-19(20)25-14-12-24(13-15-25)11-10-23-21(26)16-17-6-8-18(22)9-7-17/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key： QHRFVFWCBXCYDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCCN1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 387.1713548g/mol
• Monoisotopic Mass: 387.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide

Introduction to 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049468-86-1)

2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide, with the CAS number 1049468-86-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a piperazine ring, and an acetamide moiety. These structural elements contribute to its potential pharmacological activities and make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049468-86-1) is particularly noteworthy for its potential in modulating specific biological targets. The chlorophenyl group is known to enhance lipophilicity, which can improve the compound's ability to cross biological membranes and reach its intended site of action. The piperazine ring, on the other hand, is a common pharmacophore in many drugs, often contributing to central nervous system (CNS) activity. The acetamide moiety adds further functional versatility, potentially influencing the compound's solubility and metabolic stability.

Recent studies have explored the pharmacological properties of 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide. One notable area of research has been its potential as an anxiolytic agent. In preclinical studies, this compound has shown promising results in reducing anxiety-like behaviors in animal models. The mechanism of action appears to involve modulation of the serotoninergic system, specifically by interacting with serotonin receptors such as 5-HT_1A. This interaction could provide a novel therapeutic approach for anxiety disorders, which are prevalent and often challenging to treat effectively.

Beyond its anxiolytic properties, 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide has also been investigated for its potential as an antidepressant. Preclinical data suggest that it may exert antidepressant effects through a multifaceted mechanism that includes serotonin receptor modulation and possibly other neurotransmitter systems. The compound's ability to influence multiple pathways simultaneously could offer advantages over existing monoamine-targeted antidepressants, which often have limited efficacy and side effects.

In addition to its central nervous system (CNS) activities, 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide has shown promise in other therapeutic areas. For instance, preliminary studies have indicated potential antipsychotic properties, particularly in models of schizophrenia. The compound's interaction with dopamine receptors, such as D₂, may contribute to its antipsychotic effects. This dual action on serotonin and dopamine systems could provide a more balanced therapeutic profile compared to traditional antipsychotics.

The safety and tolerability profile of 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049468-86-1) is another critical aspect of its development as a potential drug candidate. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully characterize its safety profile in humans, including long-term use and potential drug interactions.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide in various patient populations. Early-phase trials have focused on establishing dosing regimens and assessing pharmacokinetic parameters. Preliminary data from these trials have been encouraging, with the compound demonstrating good oral bioavailability and a favorable pharmacokinetic profile.

In conclusion, 2-(4-chlorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049468-86-1) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique structural features and multifaceted mechanism of action make it an exciting candidate for further development in the fields of anxiety disorders, depression, and schizophrenia. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.